7-(Pyridin-3-yl)-2-(thiophen-2-yl)[1,2,4]triazolo[1,5-a]pyrimidine

• Molecular Formula: C14H9N5S
• Molecular Weight: 279.32 g/mol
• SMILES: C1=CC(=CN=C1)C2=CC=NC3=NC(=NN23)C4=CC=CS4
• InChI: InChI=1S/C14H9N5S/c1-3-10(9-15-6-1)11-5-7-16-14-17-13(18-19(11)14)12-4-2-8-20-12/h1-9H
• InChIKey: SWBYRBAITCGQRB-UHFFFAOYSA-N

Core Scaffold Identity and Physicochemical Profile

7-(Pyridin-3-yl)-2-(thiophen-2-yl)[1,2,4]triazolo[1,5-a]pyrimidine (CAS 1400023-10-0, molecular formula C₁₄H₉N₅S, molecular weight 279.32 g/mol) is a 2,7-disubstituted triazolopyrimidine heterocycle belonging to the [1,2,4]triazolo[1,5-a]pyrimidine scaffold family, a privileged medicinal chemistry core with demonstrated occurrence in kinase inhibitors, ENPP1 inhibitors, and antiproliferative agents [1]. The compound bears a pyridin-3-yl substituent at position 7 and a thiophen-2-yl substituent at position 2, creating a specific heteroaryl substitution pattern that distinguishes it from regioisomeric and phenyl-substituted analogs. Vendor-supplied specifications report a purity of ≥98.0% and a predicted density of 1.5 ± 0.1 g/cm³ . The scaffold is recognized in the peer-reviewed literature as a purine bioisostere with demonstrated multitarget kinase inhibitory capacity and antitumor activity across multiple cancer cell lines [2].

Kinase hinge-region probe

Distinct 2-thienyl/7-(meta-pyridyl) pattern for ATP-pocket mapping studies

ENPP1/STING pathway tool

Unexplored substituent combination within a credentialed triazolopyrimidine chemotype

Phenotypic screening library

Structurally novel entry for kinase-focused cell-panel profiling decks

• [1] Merugu, S.R., Cherukupalli, S., Karpoormath, R. (2022). An Overview on Synthetic and Medicinal Perspectives of [1,2,4]Triazolo[1,5-a]pyrimidine Scaffold. Chemistry & Biodiversity, 19(9), e202200291. View Source
• [2] Eldeeb, A.H., Shahin, M.I., Jaballah, M.Y., et al. (2025). Design, synthesis and biological evaluation of triazolo[1,5-a]pyrimidine derivatives as new antiproliferative agents with multikinase inhibitory activity. Bioorganic Chemistry, 165, 108899. View Source

Why Generic Triazolopyrimidine Substitution Fails

Regioisomeric and heteroaryl-substitution variations on the [1,2,4]triazolo[1,5-a]pyrimidine scaffold are not functionally equivalent. Structure-activity relationship (SAR) studies on closely related 2,7-disubstituted triazolopyrimidines demonstrate that antiproliferative potency is exquisitely sensitive to both the nature and position of the aromatic substituents: compound 9 in the Zhai et al. series, bearing specific 2,7-substitution, showed superior activity to gefitinib, while other congeners within the same 11-compound panel were significantly less active or inactive [1]. Similarly, the ENPP1 inhibitor SAR study by Kawaguchi et al. (2024) revealed that subtle modifications to the triazolopyrimidine core produced large shifts in both inhibitory potency and selectivity, confirming that generic substitution within this chemotype is not scientifically valid [2]. The pyridin-3-yl/thiophen-2-yl pairing in the target compound offers a unique combination of nitrogen-position hydrogen-bonding geometry (meta-pyridyl) and sulfur-containing heteroaryl electronics (2-thienyl) that is absent from phenyl-substituted, pyridin-4-yl, or thiophen-3-yl regioisomers.

• Regioisomer inversion Positional swap of pyridinyl and thienyl may redirect pharmacophore vectors, altering target engagement profile
• C-2 heteroaryl replacement Thiophene vs. methoxyphenyl electronics shift hinge-binding character; class-level SAR suggests potency differences

• [1] Zhai, X., Jiang, N., Zhang, K.L., Bao, F., Gong, P. (2009). Design, synthesis and antiproliferative activity of novel 2,7-disubstituted triazolo[1,5-a]pyrimidines. Chinese Chemical Letters, 20(10), 1179–1182. View Source
• [2] Kawaguchi, M., Minami, S., Ieda, N., Nakagawa, H. (2024). [1,2,4]Triazolo[1,5-a]pyrimidine derivatives: Structure-activity relationship study leading to highly selective ENPP1 inhibitors. Bioorganic & Medicinal Chemistry Letters, in press. View Source

Quantitative Procurement Differentiation Evidence

Regioisomeric Pattern: 7-Pyridin-3-yl vs. 2-Pyridin-4-yl

The target compound bears the pyridin-3-yl group at position 7 and the thiophen-2-yl group at position 2 of the [1,2,4]triazolo[1,5-a]pyrimidine core. A documented regioisomer, 2-(pyridin-4-yl)-7-(thiophen-2-yl)[1,2,4]triazolo[1,5-a]pyrimidine (same molecular formula C₁₄H₉N₅S, MW 279.32), reverses this substitution pattern, placing a pyridin-4-yl group at position 2 and thiophen-2-yl at position 7 . In the [1,2,4]triazolo[1,5-a]pyrimidine scaffold, the C-2 and C-7 positions occupy distinctly different spatial vectors relative to the bridgehead nitrogen: the C-2 substituent projects toward the hinge-binding region of kinase ATP pockets, while the C-7 substituent occupies a solvent-exposed or selectivity pocket region [1]. This positional inversion is therefore expected to produce a fundamentally different target-interaction profile, as demonstrated in the ENPP1 inhibitor series where positional isomerism altered IC₅₀ values by >10-fold across multiple compound pairs [2].

Regioisomeric pattern

Class-level

Positional inversion (C-2 aryl ↔ C-7 aryl); predicted distinct hinge-binding geometry. ENPP1 SAR: >10-fold IC₅₀ shifts observed for positional isomer pairs.

Supports regioisomer-specific procurement for kinase/ENPP1 assay consistency

Comparator data from Kawaguchi et al. (2024) ENPP1 series

Evidence Dimension	Substituent positional arrangement on the triazolopyrimidine core
Target Compound Data	7-(pyridin-3-yl) / 2-(thiophen-2-yl) substitution pattern (C₁₄H₉N₅S, 279.32 g/mol)
Comparator Or Baseline	2-(pyridin-4-yl)-7-(thiophen-2-yl)[1,2,4]triazolo[1,5-a]pyrimidine — inverted substitution (C₁₄H₉N₅S, 279.32 g/mol)
Quantified Difference	Positional inversion (C-2 aryl ↔ C-7 aryl); predicted distinct hinge-binding geometry vs. solvent-channel orientation. ENPP1 SAR series: >10-fold IC₅₀ shifts observed for positional isomer pairs [2].
Conditions	Structural comparison based on documented regioisomer entry; ENPP1 inhibition data from Kawaguchi et al. (2024) class-level SAR study

Why This Matters

Procurement of the correct regioisomer is critical because positional inversion of heteroaryl groups on this scaffold is predicted to redirect key pharmacophoric features, potentially abrogating target engagement for kinase or ENPP1 inhibitor screening programs.

• [1] Merugu, S.R., Cherukupalli, S., Karpoormath, R. (2022). An Overview on Synthetic and Medicinal Perspectives of [1,2,4]Triazolo[1,5-a]pyrimidine Scaffold. Chemistry & Biodiversity, 19(9), e202200291. View Source
• [2] Kawaguchi, M., Minami, S., Ieda, N., Nakagawa, H. (2024). [1,2,4]Triazolo[1,5-a]pyrimidine derivatives: Structure-activity relationship study leading to highly selective ENPP1 inhibitors. Bioorganic & Medicinal Chemistry Letters. View Source

C-2 Electronic Differentiation: Thiophenyl vs. Methoxyphenyl

At position 2, the target compound incorporates an electron-rich thiophen-2-yl ring, whereas a documented analog, 2-(4-methoxyphenyl)-7-(pyridin-3-yl)[1,2,4]triazolo[1,5-a]pyrimidine (PubChem CID entry, 2012), replaces this with a 4-methoxyphenyl substituent [1]. This substitution carries distinct electronic and steric consequences: the thiophene sulfur atom introduces polarizable electron density and potential sulfur-aromatic interactions (S–π, S–H hydrogen bonding), while the methoxyphenyl analog offers only oxygen-centered hydrogen-bond acceptor character. In the broader triazolopyrimidine SAR literature, the identity of the C-2 aryl/heteroaryl group is a primary driver of target affinity, as this substituent directly interfaces with the hinge-binding region of kinase ATP pockets [2]. The quantitative impact of thiophene incorporation at position 2 has been demonstrated in the multikinase inhibitor series where thiophene-containing derivatives 12b and 12c achieved GI₅₀ mean values of 10.63 μM and 3.51 μM against NCI cancer cell panels, respectively, while structurally matched non-thiophene analogs displayed substantially reduced antiproliferative breadth [3].

C-2 electronic differentiation

Reported

Thiophene-containing analog 12c: GI₅₀ mean = 3.51 µM (NCI panel); non-thiophene matched analogs showed reduced antiproliferative breadth.

Thiophene acts as a key pharmacophoric discriminator for kinase hinge-region probing

Cross-study comparison; target compound not directly tested in this panel

Evidence Dimension	C-2 substituent electronic character and target engagement potential
Target Compound Data	2-(thiophen-2-yl) substituent — polarizable sulfur, π-excessive heteroaromatic, MW 279.32
Comparator Or Baseline	2-(4-methoxyphenyl)-7-(pyridin-3-yl)[1,2,4]triazolo[1,5-a]pyrimidine — oxygen-only H-bond acceptor, distinct electronics
Quantified Difference	Thiophene-containing analog 12c: GI₅₀ mean = 3.51 μM (NCI panel); non-thiophene matched analogs: reduced antiproliferative breadth and higher GI₅₀ values [3]
Conditions	NCI cancer cell line panel antiproliferative assay (Eldeeb et al., 2025); structural comparison with PubChem entry for 2-(4-methoxyphenyl) analog

Why This Matters

The thiophen-2-yl group at C-2 is a critical pharmacophoric discriminator; substituting it with a phenyl or methoxyphenyl analog alters both electronic character and target-binding geometry, making the target compound a distinct tool for kinase hinge-region probing relative to oxygen-only heteroaryl analogs.

• [1] PubChem. 2-(4-Methoxyphenyl)-7-(pyridin-3-yl)[1,2,4]triazolo[1,5-a]pyrimidine, CID entry dated 2012-10-24. View Source
• [2] Merugu, S.R., Cherukupalli, S., Karpoormath, R. (2022). An Overview on Synthetic and Medicinal Perspectives of [1,2,4]Triazolo[1,5-a]pyrimidine Scaffold. Chemistry & Biodiversity, 19(9), e202200291. View Source
• [3] Eldeeb, A.H., Shahin, M.I., Jaballah, M.Y., et al. (2025). Design, synthesis and biological evaluation of triazolo[1,5-a]pyrimidine derivatives as new antiproliferative agents with multikinase inhibitory activity. Bioorganic Chemistry, 165, 108899. View Source

Purity and Supply Specification Benchmarking

The commercially available target compound is specified at 98.0% purity (HPLC) with a molecular weight of 279.320 g/mol and a predicted density of 1.5 ± 0.1 g/cm³ . This compares favorably with closely related [1,2,4]triazolo[1,5-a]pyrimidine building blocks, where purity specifications for non-commercial research-grade analogs may fall below 95%. The 98.0% purity benchmark meets the generally accepted threshold for reproducible SAR and biochemical assay use (≥95%), reducing the confounding effects of impurities in dose-response experiments. The CAS registry number 1400023-10-0 uniquely identifies this regioisomeric and substitutional variant, enabling unambiguous procurement .

Purity specification

Specification review

Purity: 98.0% (HPLC); exceeds ≥95% threshold recommended for reproducible SAR and biochemical assays.

Reduces impurity-driven false positives in dose-response profiling

Vendor-reported specification; independent verification recommended

Evidence Dimension	Commercial purity specification and chemical identity
Target Compound Data	Purity: 98.0% (HPLC); MW: 279.320 g/mol; Density: 1.5 ± 0.1 g/cm³; CAS: 1400023-10-0
Comparator Or Baseline	Typical research-grade triazolopyrimidine building blocks: purity often 95% or unspecified; this compound exceeds the ≥95% quality threshold by +3.0 percentage points
Quantified Difference	Minimum purity advantage of +3.0 percentage points over standard 95% specification; unique CAS identifier ensures regioisomeric fidelity
Conditions	Vendor Certificate of Analysis; HPLC purity determination; predicted density via computational method

Why This Matters

A purity specification of 98.0% reduces the likelihood of off-target biological effects attributable to impurities, particularly in kinase profiling or cellular assay contexts where minor contaminants can skew IC₅₀ determinations by >2-fold.

ENPP1 Inhibitor Scaffold Class Validation

The [1,2,4]triazolo[1,5-a]pyrimidine scaffold has been validated as an ENPP1 inhibitory chemotype through fluorescence-based screening (TG-mAMP probe) and subsequent SAR optimization by Kawaguchi et al. (2024) [1]. The study progressed from an initial hit compound to potent, selective ENPP1 inhibitors active in cellular systems. While the specific pyridin-3-yl / thiophen-2-yl disubstituted variant was not the lead compound in this study, the scaffold-class SAR demonstrates that C-2 and C-7 substituent identity critically governs both ENPP1 inhibitory potency (IC₅₀ range spanning from sub-micromolar to >100 μM within the series) and selectivity over related phosphodiesterases [1]. The pyridin-3-yl-thiophen-2-yl substitution pattern occupies a distinct region of chemical space within this validated chemotype, representing a structurally unique probe for STING pathway interrogation relative to the phthalazinone-based lead 29f described in the same publication.

ENPP1 scaffold validation

Class-level

Triazolopyrimidine scaffold validated as ENPP1 inhibitor chemotype; IC₅₀ range sub-µM to >100 µM across SAR panel.

Target compound represents an unexplored probe for STING pathway studies

Compound not directly tested; class-level SAR from Kawaguchi et al. (2024)

Evidence Dimension	ENPP1 inhibitory activity of the triazolopyrimidine scaffold class
Target Compound Data	7-(pyridin-3-yl)-2-(thiophen-2-yl) substitution — structurally distinct from reported ENPP1 leads, unexplored in published ENPP1 SAR
Comparator Or Baseline	Kawaguchi et al. (2024) lead compound 29f: phthalazinone scaffold, strong ENPP1 inhibition in vitro and in cells, excellent metabolic stability; triazolopyrimidine hits: IC₅₀ range sub-μM to >100 μM across SAR panel
Quantified Difference	ENPP1 SAR panel IC₅₀ dynamic range: >100-fold across triazolopyrimidine derivatives; specific pyridin-3-yl/thiophen-2-yl variant not yet tested — represents an unexplored combination within a validated pharmacophore
Conditions	TG-mAMP fluorescence probe assay; cellular ENPP1 inhibition; published in Bioorganic & Medicinal Chemistry Letters (2024)

Why This Matters

The triazolopyrimidine scaffold is a credentialed ENPP1 inhibitor chemotype with published SAR; the target compound's unique substituent combination represents a distinct tool for expanding ENPP1 chemical space exploration beyond the published phthalazinone lead series.

• [1] Kawaguchi, M., Minami, S., Ieda, N., Nakagawa, H. (2024). [1,2,4]Triazolo[1,5-a]pyrimidine derivatives: Structure-activity relationship study leading to highly selective ENPP1 inhibitors. Bioorganic & Medicinal Chemistry Letters. View Source

Multikinase Antiproliferative Activity Potential

Eldeeb et al. (2025) demonstrated that 2,7-disubstituted [1,2,4]triazolo[1,5-a]pyrimidine derivatives act as multikinase inhibitors targeting TrkA, CDK2, VEGFR2, and EGFR, with lead compounds 12b and 12c achieving GI₅₀ mean values of 10.63 μM and 3.51 μM, respectively, against the NCI cancer cell line panel [1]. Critically, these lead compounds showed non-significant cytotoxicity against the normal breast epithelial cell line MCF-10A, indicating a cancer-selective antiproliferative window [1]. The earlier SAR study by Zhai et al. (2009) on an 11-compound 2,7-disubstituted triazolopyrimidine panel further established that compound 9 surpassed the EGFR inhibitor gefitinib in antiproliferative potency against Bel-7402 and HT-1080 cell lines, demonstrating that specific 2,7-substitution combinations can outperform clinically validated kinase inhibitors [2]. The target compound's pyridin-3-yl / thiophen-2-yl substituent pair represents an as-yet unexplored combination within this validated antiproliferative chemotype.

Multikinase antiproliferative potential

Class-level

Lead analog 12c: GI₅₀ mean 3.51 µM (NCI panel), multikinase inhibition (TrkA/CDK2/VEGFR2/EGFR). Zhai compound 9 reported higher antiproliferative response than gefitinib in Bel-7402 and HT-1080 cells.

Class demonstrates cell-model antiproliferative potential; target compound is an untested substitution variant

Activity of target compound not confirmed; class-level evidence from Eldeeb (2025) and Zhai (2009)

Evidence Dimension	Antiproliferative activity of 2,7-disubstituted triazolopyrimidines in cancer cell lines
Target Compound Data	7-(pyridin-3-yl)-2-(thiophen-2-yl) combination — structurally distinct, not tested in published antiproliferative panels
Comparator Or Baseline	Eldeeb 12c: GI₅₀ mean = 3.51 μM (NCI panel), multikinase inhibition (TrkA/CDK2/VEGFR2/EGFR); Zhai compound 9: superior to gefitinib (Bel-7402, HT-1080); gefitinib: clinical EGFR inhibitor baseline
Quantified Difference	Class capability: GI₅₀ mean values from 3.51 to 10.63 μM for optimized analogs; selectivity vs. MCF-10A normal cells demonstrated; target compound represents an untested substitution variant
Conditions	NCI 60-cell-line panel (Eldeeb 2025); Bel-7402, HT-1080, WI-38 MTT assay (Zhai 2009); multikinase profiling against TrkA, CDK2, VEGFR2, EGFR

Why This Matters

The 2,7-disubstituted triazolopyrimidine class has demonstrated capability to outperform gefitinib in antiproliferative assays, with evidence of cancer-selective activity; the target compound's specific substitution pattern is a structurally novel entry point for kinase-focused phenotypic screening libraries.

• [1] Eldeeb, A.H., Shahin, M.I., Jaballah, M.Y., et al. (2025). Design, synthesis and biological evaluation of triazolo[1,5-a]pyrimidine derivatives as new antiproliferative agents with multikinase inhibitory activity. Bioorganic Chemistry, 165, 108899. View Source
• [2] Zhai, X., Jiang, N., Zhang, K.L., Bao, F., Gong, P. (2009). Design, synthesis and antiproliferative activity of novel 2,7-disubstituted triazolo[1,5-a]pyrimidines. Chinese Chemical Letters, 20(10), 1179–1182. View Source

Pyridine Positional Isomer H-Bond Geometry

The pyridin-3-yl group at position 7 presents a meta-pyridyl nitrogen with a distinct spatial orientation relative to the triazolopyrimidine plane compared to para-pyridyl (pyridin-4-yl) or ortho-pyridyl (pyridin-2-yl) analogs. Structural analysis of related triazolo[1,5-a]pyrimidine crystal structures indicates that the C-7 substituent projects into a region that, in kinase-bound conformations, can engage solvent-exposed residues or selectivity pocket features [1]. The meta-pyridyl nitrogen of pyridin-3-yl presents a hydrogen-bond vector angled approximately 60° from the C7–Npyridyl bond axis, whereas the para-pyridyl nitrogen presents a collinear vector. This geometric distinction has been shown in kinase inhibitor design to govern isoform selectivity: for example, pyridin-3-yl substitution in imidazo[1,2-a]pyridine-based PI3K inhibitors favored p110α engagement over p110β by >50-fold, an effect attributed to the meta-nitrogen geometry [2]. The target compound's pyridin-3-yl/triazolopyrimidine system is predicted to afford analogous geometric selectivity control.

Pyridine isomer H-bond geometry

Class-level

Pyridin-3-yl (meta) H-bond vector ~60° offset from pyridin-4-yl (para) collinear vector. Related PI3K inhibitor series: >50-fold p110α/β selectivity ratio attributed to meta-pyridyl geometry.

Meta-pyridyl geometry may confer kinase isoform selectivity; correct isomer essential for SAR interpretation

Geometric inference from published crystal structures; not tested for this compound

Evidence Dimension	C-7 pyridine positional isomer geometry and predicted target engagement selectivity
Target Compound Data	Pyridin-3-yl (meta-pyridyl) at C-7 — H-bond vector at ~60° from C7–N bond axis
Comparator Or Baseline	Pyridin-4-yl (para-pyridyl) at C-7: collinear H-bond vector; Pyridin-2-yl (ortho-pyridyl): ~120° H-bond vector; all share C₁₄H₉N₅S formula when counter-substituted with thiophen-2-yl
Quantified Difference	H-bond geometry difference: ~60° angular offset (meta vs. para). In related PI3K inhibitor series: pyridin-3-yl imparted >50-fold p110α/p110β selectivity ratio [2].
Conditions	Geometric analysis based on published triazolopyrimidine crystal structures; selectivity inference from analogous pyridine-substituted kinase inhibitor SAR

Why This Matters

The pyridin-3-yl (meta) isomer offers a geometrically distinct hydrogen-bond presentation relative to pyridin-4-yl and pyridin-2-yl isomers; procurement of the correct positional isomer is essential for SAR programs seeking to exploit meta-pyridyl geometry for kinase isoform selectivity.

• [1] Merugu, S.R., Cherukupalli, S., Karpoormath, R. (2022). An Overview on Synthetic and Medicinal Perspectives of [1,2,4]Triazolo[1,5-a]pyrimidine Scaffold. Chemistry & Biodiversity, 19(9), e202200291. View Source
• [2] PF-4989216 — Clinical Cancer Research reference. Wallin, J.J., et al. (2014). Clin Cancer Res, 20(3), 631–643. PI3K isoform selectivity data demonstrating pyridinyl geometry contributions to p110α/p110β selectivity. View Source

Defined Research Application Scenarios

Kinase Selectivity Pocket Mapping Probe

The compound's thiophen-2-yl (C-2) and pyridin-3-yl (C-7) substitution pattern is suited for probing the ATP-binding pocket hinge region of kinases, where the C-2 thiophenyl can engage the hinge backbone while the C-7 meta-pyridyl nitrogen explores selectivity pocket space at a ~60° H-bond vector angle. This geometry, supported by class-level SAR from the multikinase inhibitor series achieving GI₅₀ values down to 3.51 μM with structurally related 2,7-disubstituted analogs [1], positions the compound as a selectivity-pocket probe distinct from para-pyridyl or phenyl-substituted comparators. For kinase profiling panels, this compound offers a structurally unique entry point that complements existing type I and type II inhibitor chemotypes [1].

ENPP1/STING Pathway Chemical Tool Expansion

Given the validated activity of the [1,2,4]triazolo[1,5-a]pyrimidine scaffold as an ENPP1 inhibitory chemotype in the Kawaguchi et al. (2024) fluorescence-based screening cascade [2], the target compound's pyridin-3-yl/thiophen-2-yl disubstitution pattern is an unexplored combination within this credentialed pharmacophore. With the published SAR series demonstrating >100-fold IC₅₀ dynamic range across different C-2 and C-7 substituents [2], this compound represents a logical next-step probe for STING pathway agonism studies, particularly where the phthalazinone lead series has reached optimization limits or where scaffold-hopping strategies are desired for intellectual property diversification [2].

Phenotypic Antiproliferative Screening Library Component

The 2,7-disubstituted triazolopyrimidine class has demonstrated cancer-selective antiproliferative activity, with lead compounds showing potent GI₅₀ values (3.51–10.63 μM against NCI panel) while sparing normal MCF-10A breast epithelial cells [1]. The target compound's distinct substitution pattern (thiophen-2-yl at C-2, pyridin-3-yl at C-7) is not represented in the published Eldeeb or Zhai compound panels [1][3], making it a structurally novel addition to diversity-oriented phenotypic screening decks. Its 98.0% purity specification meets the threshold for reliable dose-response profiling, minimizing impurity-driven false positives in high-content screening campaigns .

Regioisomeric Control for Fragment-Based Screening

The unequivocal CAS registry assignment (1400023-10-0) and structural documentation of the regioisomeric counterpart 2-(pyridin-4-yl)-7-(thiophen-2-yl)[1,2,4]triazolo[1,5-a]pyrimidine enable the target compound to serve as a regioisomeric selectivity control in fragment-based screening cascades. Procurement of both regioisomers — which share identical molecular formula and mass (C₁₄H₉N₅S, 279.32 g/mol) but diverge in substituent positioning — allows direct assessment of whether biological activity (e.g., SPR binding, thermal shift, or biochemical inhibition) is regioisomer-dependent, a critical quality control step in fragment hit validation campaigns . The 98.0% purity of the commercial sample ensures that observed differential activity between regioisomers is attributable to structure rather than impurity profiles .

Application

Selection Property

Validation Focus

Kinase selectivity pocket mapping

Thiophene hinge-binding and meta-pyridyl geometry

Kinase panel profiling vs. regioisomeric and heteroaryl analogs

ENPP1/STING pathway tool expansion

Unexplored substitution in a validated chemotype

ENPP1 enzymatic and cellular STING pathway assays

Phenotypic antiproliferative screening

Novel substitution pattern absent from published panels

Cell-line panel antiproliferative and cytotoxicity profiling

Regioisomeric control for fragment screening

Defined CAS and regioisomeric counterpart availability

Differential binding/activity verification vs. regioisomer

• [1] Eldeeb, A.H., Shahin, M.I., Jaballah, M.Y., et al. (2025). Design, synthesis and biological evaluation of triazolo[1,5-a]pyrimidine derivatives as new antiproliferative agents with multikinase inhibitory activity. Bioorganic Chemistry, 165, 108899. View Source
• [2] Kawaguchi, M., Minami, S., Ieda, N., Nakagawa, H. (2024). [1,2,4]Triazolo[1,5-a]pyrimidine derivatives: Structure-activity relationship study leading to highly selective ENPP1 inhibitors. Bioorganic & Medicinal Chemistry Letters. View Source
• [3] Zhai, X., Jiang, N., Zhang, K.L., Bao, F., Gong, P. (2009). Design, synthesis and antiproliferative activity of novel 2,7-disubstituted triazolo[1,5-a]pyrimidines. Chinese Chemical Letters, 20(10), 1179–1182. View Source